Chemical structure and properties of 4-(2-Chlorobenzyl)piperidin-4-ol
Chemical structure and properties of 4-(2-Chlorobenzyl)piperidin-4-ol
Executive Summary
4-(2-Chlorobenzyl)piperidin-4-ol is a specialized heterocyclic building block belonging to the class of 4,4-disubstituted piperidines. Unlike its more common para-substituted analogs (e.g., the Haloperidol intermediate 4-(4-chlorophenyl)piperidin-4-ol), this ortho-chlorobenzyl isomer offers a unique steric and electronic profile. It serves as a critical scaffold in the synthesis of neuroactive agents, particularly NMDA receptor antagonists (NR2B subtype), CCR5 antagonists , and Histamine H3 ligands .
The presence of the 2-chloro substituent on the benzyl ring introduces significant steric hindrance, restricting the conformational freedom of the phenyl ring relative to the piperidine core. This "ortho-effect" is frequently exploited in medicinal chemistry to lock bioactive conformations and improve metabolic stability against ring oxidation.
Chemical Structure & Physicochemical Properties[1][2][3][4][5][6][7][8]
Structural Identity
The molecule consists of a saturated piperidine ring substituted at the C4 position with both a hydroxyl group (-OH) and a 2-chlorobenzyl moiety (-CH₂-C₆H₄-Cl). This creates a quaternary carbon center at C4, imparting structural rigidity.
| Property | Data |
| IUPAC Name | 4-[(2-Chlorophenyl)methyl]piperidin-4-ol |
| Molecular Formula | C₁₂H₁₆ClNO |
| Molecular Weight | 225.72 g/mol |
| Exact Mass | 225.092 g/mol |
| CAS Number | Not widely indexed (Analog: 4-Benzyl-4-hydroxypiperidine CAS 51135-96-7) |
| Chirality | Achiral (Plane of symmetry through N-C4 axis if N is unsubstituted/planar) |
Physicochemical Profile
Data predicted based on structure-activity relationship (SAR) of 4-benzylpiperidin-4-ol analogs.
| Parameter | Value | Significance |
| LogP (Predicted) | 2.1 – 2.4 | Moderate lipophilicity; blood-brain barrier (BBB) permeable. |
| pKa (Basic N) | 9.8 ± 0.5 | Exists predominantly as a cation at physiological pH (7.4). |
| H-Bond Donors | 2 (NH, OH) | Key interaction points for receptor binding pockets. |
| H-Bond Acceptors | 2 (N, O) | |
| Solubility | Soluble in DMSO, Methanol, DCM; Sparingly soluble in water (unless salt form). |
Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most robust route to 4-(2-Chlorobenzyl)piperidin-4-ol involves a Grignard addition to a protected 4-piperidone. Direct alkylation is avoided due to the formation of bis-alkylated byproducts. The choice of protecting group (PG) is critical; N-Benzyl is common but requires hydrogenolysis (risking dechlorination), whereas N-Boc allows for mild acid deprotection.
Recommended Route: N-Boc-4-piperidone + 2-Chlorobenzylmagnesium chloride.
Experimental Protocol (Self-Validating)
Step 1: Preparation of Grignard Reagent
-
Reagents: 2-Chlorobenzyl chloride (1.0 eq), Magnesium turnings (1.2 eq), Iodine (catalytic), Dry THF.
-
Procedure:
-
Activate Mg turnings with I₂ in dry THF under N₂ atmosphere.
-
Add a portion (10%) of 2-chlorobenzyl chloride to initiate the exotherm.
-
Dropwise add the remaining halide at a rate that maintains gentle reflux.
-
Reflux for 1 hour to ensure complete formation of 2-Chlorobenzylmagnesium chloride .
-
Step 2: Nucleophilic Addition
-
Reagents: N-Boc-4-piperidone (0.9 eq), Dry THF.
-
Procedure:
-
Cool the Grignard solution to 0°C.
-
Add N-Boc-4-piperidone (dissolved in THF) dropwise over 30 mins.
-
Allow to warm to Room Temperature (RT) and stir for 4 hours.
-
Validation Point: Monitor by TLC (Hexane:EtOAc 3:1). Disappearance of ketone spot indicates completion.
-
Quench: Pour into saturated NH₄Cl solution (exothermic). Extract with EtOAc.
-
Step 3: Deprotection (Boc Removal)
-
Reagents: 4M HCl in Dioxane or TFA/DCM.
-
Procedure:
-
Dissolve the intermediate (N-Boc-4-(2-chlorobenzyl)piperidin-4-ol) in DCM.
-
Add TFA (10 eq) at 0°C. Stir at RT for 2 hours.
-
Concentrate in vacuo.
-
Basification: Treat residue with 1M NaOH to pH > 12 to liberate the free base.
-
Extract with DCM, dry over Na₂SO₄, and recrystallize from Toluene/Hexane.
-
Synthesis Pathway Diagram
Caption: Step-wise synthesis via Grignard addition and acid-mediated deprotection to yield the target piperidinol.
Pharmacological Applications[1][6][7][9][10][11][12]
NMDA Receptor Antagonism (NR2B Subtype)
The 4-benzylpiperidin-4-ol scaffold is a bioisostere of the 4-phenylpiperidine moiety found in Ifenprodil and Traxoprodil , which are selective antagonists of the NR2B subunit of the NMDA receptor.
-
Mechanism: The 4-hydroxyl group forms a critical hydrogen bond with the receptor binding pocket (likely Glu or Asp residues), while the 2-chlorobenzyl group occupies a hydrophobic pocket.
-
Ortho-Effect: The 2-chloro substituent forces the benzyl ring out of plane, improving selectivity for NR2B over NR2A by mimicking the twisted conformation of highly potent antagonists.
CCR5 Antagonists (HIV Entry Inhibition)
Piperidine scaffolds are central to CCR5 antagonists like Aplaviroc and Vicriviroc .
-
Role: The basic nitrogen serves as the primary anchor point (ionic interaction with Asp280).
-
Substitution: The 4-(2-chlorobenzyl) group provides bulk to fill the large hydrophobic cavity of the CCR5 transmembrane domain, potentially enhancing residence time.
Structure-Activity Relationship (SAR) Map
Caption: Pharmacophore mapping highlighting the functional roles of the amine, hydroxyl, and ortho-substituted benzyl moieties.
Safety & Handling (SDS Summary)
Hazard Classification (GHS):
-
Warning: Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).
-
Acute Toxicity: Harmful if swallowed (H302). Note: Piperidinols can exhibit CNS activity; handle as a potent bioactive.
Handling Protocol:
-
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
-
Inhalation: Use within a fume hood to avoid dust inhalation.
-
Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.
-
Spill: Sweep up (do not create dust) and dispose of as hazardous organic waste.
References
-
Guidechem. (2024).[1] Synthesis and Properties of 4-(4-chlorophenyl)piperidin-4-ol (Analog Reference). Retrieved from
-
Thermo Fisher Scientific. (2023). 4-Benzyl-4-hydroxypiperidine Safety Data Sheet. Retrieved from
-
National Institutes of Health (NIH). (2008). Identification of Piperidine-based CDK Inhibitors (AT7519).[2] Journal of Medicinal Chemistry.[2][3] Retrieved from
-
ChemicalBook. (2024).[1] 4-Benzyl-4-hydroxypiperidine Product Monograph. Retrieved from
-
MDPI. (2023). Pharmacological Applications of Piperidine Derivatives.[4][2][5][3][6] Encyclopedia.[7] Retrieved from
Sources
- 1. file.chemscene.com [file.chemscene.com]
- 2. Identification of N-(4-piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a novel cyclin dependent kinase inhibitor using fragment-based X-ray crystallography and structure based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. encyclopedia.pub [encyclopedia.pub]
- 4. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. chemimpex.com [chemimpex.com]
- 6. 4-Benzylpiperidine - Wikipedia [en.wikipedia.org]
- 7. echemi.com [echemi.com]
